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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B3432571 Get Quote

Aimed at researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Dibenzyltoluene (DBT) and N-Ethylcarbazole (NEC) as liquid organic

hydrogen carriers (LOHCs). This document outlines their performance based on experimental

data, details key experimental protocols, and visualizes the underlying processes.

The imperative for clean and sustainable energy has propelled research into effective hydrogen

storage solutions. Liquid Organic Hydrogen Carriers (LOHCs) present a promising avenue for

the safe and efficient transportation and storage of hydrogen. Among the various LOHCs,

dibenzyltoluene and N-ethylcarbazole have emerged as prominent candidates. This guide

offers a detailed comparative analysis of these two compounds, focusing on their

physicochemical properties, hydrogen storage performance, and the requisite experimental

procedures for their hydrogenation and dehydrogenation cycles.

Quantitative Performance Comparison
The following tables summarize the key performance indicators for dibenzyltoluene and N-

ethylcarbazole based on available experimental data.

Table 1: Physicochemical and Hydrogen Storage Properties
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Property Dibenzyltoluene (DBT) N-Ethylcarbazole (NEC)

Chemical Formula C₂₁H₂₀ C₁₄H₁₃N

Molar Mass ( g/mol ) 272.38 195.25

Physical State at RT Liquid Solid

Melting Point (°C) -34 68-70

Boiling Point (°C) ~390 354-355

Hydrogen Storage Capacity

(wt%)
6.2 5.8

Volumetric H₂ Density (kg

H₂/m³ LOHC)
~54 Not readily available (solid)

Toxicity

Considered to have low

toxicity, but may contain

benzene impurities.

Generally considered less toxic

than DBT.[1]

Cost Lower Higher

Table 2: Hydrogenation and Dehydrogenation Parameters
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Parameter Dibenzyltoluene (DBT) N-Ethylcarbazole (NEC)

Hydrogenated Form
Perhydro-dibenzyltoluene (H₁₈-

DBT)

Dodecahydro-N-ethylcarbazole

(H₁₂-NEC)

Hydrogenation Catalyst Ru/Al₂O₃, Raney-Ni Ru/Al₂O₃, Pd/C, Raney-Ni

Hydrogenation Temperature

(°C)
120 - 200 120 - 180

Hydrogenation Pressure (bar) 30 - 100 30 - 80

Dehydrogenation Catalyst Pt/Al₂O₃, Pd/C Pd/Al₂O₃, Pt/Al₂O₃

Dehydrogenation Temperature

(°C)
250 - 320 180 - 250

**Dehydrogenation Enthalpy

(kJ/mol H₂) **
~65.4 ~52.5

Experimental Protocols
The following are generalized experimental protocols for the hydrogenation and

dehydrogenation of dibenzyltoluene and N-ethylcarbazole. These should be adapted and

optimized based on specific laboratory conditions and catalyst characteristics.

Dibenzyltoluene (DBT) Hydrogenation
Objective: To catalytically hydrogenate dibenzyltoluene to perhydro-dibenzyltoluene.

Materials:

Dibenzyltoluene (H₀-DBT)

Catalyst: 5 wt% Ruthenium on Alumina (Ru/Al₂O₃)

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet/outlet, and

temperature and pressure sensors

Solvent (if necessary, e.g., decalin)
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Hydrogen gas (high purity)

Inert gas (e.g., Argon)

Analytical equipment: Gas Chromatography-Mass Spectrometry (GC-MS) or High-

Performance Liquid Chromatography (HPLC)

Procedure:

Ensure the autoclave is clean and dry.

Add the desired amount of dibenzyltoluene and the Ru/Al₂O₃ catalyst to the reactor. A typical

catalyst loading is 1-5% by weight of the LOHC.

Seal the reactor and purge with an inert gas (e.g., Argon) three times to remove any air.[2]

Pressurize the reactor with hydrogen gas to a low pressure and check for leaks.

Heat the reactor to the desired temperature (e.g., 150°C) under stirring (e.g., 800 rpm).

Once the temperature has stabilized, increase the hydrogen pressure to the target pressure

(e.g., 50 bar).[2]

Maintain the reaction at the set temperature and pressure. The progress of the reaction can

be monitored by observing the pressure drop in the reactor.

Samples can be periodically withdrawn (if the setup allows) to analyze the degree of

hydrogenation using GC-MS or HPLC.[2]

After the reaction is complete (no further hydrogen uptake), cool the reactor to room

temperature.

Carefully vent the excess hydrogen gas.

The hydrogenated product (perhydro-dibenzyltoluene) can be separated from the catalyst by

filtration.

Perhydro-dibenzyltoluene (H₁₈-DBT) Dehydrogenation
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Objective: To release hydrogen from perhydro-dibenzyltoluene.

Materials:

Perhydro-dibenzyltoluene (H₁₈-DBT)

Catalyst: 1 wt% Platinum on Alumina (Pt/Al₂O₃)

Fixed-bed or batch reactor equipped with a heating system, gas outlet, and temperature

sensors

Inert gas (e.g., Argon)

Gas flow meter and gas collection system

Analytical equipment: Gas Chromatography (GC) for analyzing the released gas.

Procedure:

Load the Pt/Al₂O₃ catalyst into the reactor.

Purge the system with an inert gas to remove air.

Heat the reactor to the desired dehydrogenation temperature (e.g., 290°C).

Introduce the perhydro-dibenzyltoluene into the reactor at a controlled flow rate (for a

continuous reactor) or as a single batch.

The released gas, primarily hydrogen, is passed through a condenser to separate any

volatile organics and then measured using a gas flow meter.

The composition of the released gas can be analyzed using a GC to determine its purity.

The dehydrogenated product (dibenzyltoluene) is collected from the reactor outlet.

The reaction progress can be monitored by the volume of hydrogen released over time.

N-Ethylcarbazole (NEC) Hydrogenation
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Objective: To catalytically hydrogenate N-ethylcarbazole to dodecahydro-N-ethylcarbazole.

Materials:

N-ethylcarbazole (NEC)

Catalyst: 5 wt% Ruthenium on Alumina (Ru/Al₂O₃) or Raney-Ni

High-pressure autoclave reactor

Hydrogen gas (high purity)

Inert gas (e.g., Argon)

Analytical equipment: GC-MS or NMR.

Procedure:

Since N-ethylcarbazole is a solid at room temperature, it needs to be melted or dissolved in

a suitable solvent before the reaction. For a solvent-free reaction, the reactor is loaded with

solid NEC and the catalyst.

Seal the reactor and purge with an inert gas.

Heat the reactor to a temperature above the melting point of NEC (e.g., 100°C) to create a

liquid phase.

Introduce hydrogen gas and pressurize the reactor to the desired pressure (e.g., 60 bar).

Increase the temperature to the reaction temperature (e.g., 160°C) while stirring.

Monitor the reaction by observing the hydrogen uptake.

After the reaction is complete, cool the reactor. The product, dodecahydro-N-ethylcarbazole,

will solidify upon cooling.

The product can be separated from the catalyst by dissolving the mixture in a suitable

solvent and then filtering the catalyst. The solvent can then be removed by evaporation.
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Dodecahydro-N-ethylcarbazole (H₁₂-NEC)
Dehydrogenation
Objective: To release hydrogen from dodecahydro-N-ethylcarbazole.

Materials:

Dodecahydro-N-ethylcarbazole (H₁₂-NEC)

Catalyst: 5 wt% Palladium on Alumina (Pd/Al₂O₃)

Batch or continuous flow reactor

Inert gas (e.g., Argon)

Gas analysis and collection system

Procedure:

Load the Pd/Al₂O₃ catalyst into the reactor.

Purge the system with an inert gas.

Heat the reactor to the dehydrogenation temperature (e.g., 180°C).

Introduce the molten dodecahydro-N-ethylcarbazole into the reactor.

The dehydrogenation reaction will start, and hydrogen gas will be released.

Monitor the hydrogen flow rate and analyze its purity using a GC.

The dehydrogenated product, N-ethylcarbazole, is collected.

The reaction can be run until the desired degree of dehydrogenation is achieved or until

hydrogen evolution ceases.

Visualizing the Process
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The following diagrams illustrate the conceptual workflow of LOHC-based hydrogen storage

and a general experimental setup.
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Caption: The LOHC hydrogen storage and release cycle.
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Caption: General experimental workflow for LOHC evaluation.
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Concluding Remarks
Both dibenzyltoluene and N-ethylcarbazole present viable, yet distinct, pathways for liquid

organic hydrogen storage. Dibenzyltoluene's advantages lie in its liquid state at ambient

temperatures, higher volumetric hydrogen density, and lower cost, making it a strong candidate

for large-scale applications. However, the higher temperatures required for dehydrogenation

pose an energy challenge.

Conversely, N-ethylcarbazole offers the significant advantage of lower dehydrogenation

temperatures, which could lead to more efficient hydrogen release. Its primary drawbacks are

its solid state at room temperature, which complicates handling, and its higher cost.

The choice between these two LOHCs will ultimately depend on the specific application

requirements, including cost constraints, operating temperature windows, and the scale of

hydrogen storage and transportation. Further research into catalyst development to lower the

dehydrogenation temperature of DBT and to find cost-effective, liquid-phase analogues of NEC

will be crucial in advancing LOHC technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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